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Compound of Interest

Compound Name: Phenylmethanesulfonic acid

Cat. No.: B459000 Get Quote

CAS Number: 100-87-8

Synonyms: Benzenemethanesulfonic Acid, α-Toluenesulfonic acid

This technical guide provides an in-depth overview of phenylmethanesulfonic acid, a

versatile organic compound with significant applications in pharmaceutical development and

chemical synthesis. The information is tailored for researchers, scientists, and professionals in

the drug development industry, offering detailed data on its properties, synthesis, and

applications, complete with experimental protocols and visual diagrams to elucidate key

processes.

Chemical and Physical Properties
Phenylmethanesulfonic acid is an organosulfur compound that is a stable and strong acid.[1]

Its key physicochemical properties are summarized in the table below for easy reference and

comparison.
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Property Value

Molecular Formula C₇H₈O₃S

Molecular Weight 172.20 g/mol

Appearance White to off-white crystalline solid

Melting Point Not available

Boiling Point Not available

Density 1.385 g/cm³ (predicted)[2]

pKa 1.44 (predicted)[2]

Solubility Soluble in water and polar organic solvents

InChI Key NIXKBAZVOQAHGC-UHFFFAOYSA-N

Canonical SMILES C1=CC=C(C=C1)CS(=O)(=O)O

Synthesis of Phenylmethanesulfonic Acid
The synthesis of phenylmethanesulfonic acid can be achieved through various methods. A

common laboratory-scale preparation involves the sulfonation of toluene derivatives. Below is a

representative experimental protocol.

Experimental Protocol: Synthesis via Sulfonation of
Benzyl Chloride
This protocol outlines the synthesis of phenylmethanesulfonic acid from benzyl chloride.

Materials:

Benzyl chloride

Sodium sulfite

Water
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Ethanol

Hydrochloric acid

Sodium chloride

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

sodium sulfite in water.

Slowly add benzyl chloride to the solution while stirring.

Heat the mixture to reflux and maintain for several hours until the reaction is complete

(monitoring by TLC or HPLC is recommended).

After cooling to room temperature, acidify the reaction mixture with hydrochloric acid.

The product can be isolated by extraction with a suitable organic solvent, followed by drying

and evaporation of the solvent.

For purification, recrystallization from an appropriate solvent system (e.g., water/ethanol) can

be performed. The purity of the final product should be confirmed by analytical techniques

such as NMR and melting point determination.

Logical Workflow for Synthesis:

Synthesis of Phenylmethanesulfonic Acid

Benzyl Chloride + Sodium Sulfite Sulfonation Reaction
(Aqueous Reflux) Acidification & Extraction Recrystallization Phenylmethanesulfonic Acid

Click to download full resolution via product page

A simplified workflow for the synthesis of phenylmethanesulfonic acid.

Applications in Drug Development
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Phenylmethanesulfonic acid and other sulfonic acids play a crucial role in various stages of

drug development, primarily due to their strong acidic properties and ability to form stable salts.

[1]

Role as a Catalyst
As a strong, non-oxidizing acid, phenylmethanesulfonic acid can be an effective catalyst in

various organic reactions, such as esterifications and Friedel-Crafts reactions. Its use can lead

to cleaner reactions with fewer byproducts compared to traditional mineral acids.

Use in Pharmaceutical Salt Formation
The formation of salts is a critical step in drug development to improve the physicochemical

properties of active pharmaceutical ingredients (APIs), such as solubility, stability, and

bioavailability. Phenylmethanesulfonic acid can be used to form stable, crystalline salts with

basic drug molecules. The selection of a suitable salt form is a key consideration in pre-

formulation studies.[3]

Logical Diagram of Salt Formation for API Improvement:
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API Property Enhancement via Salt Formation
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Improving API properties through phenylmethanesulfonate salt formation.

Use as a Chiral Resolving Agent
In the synthesis of chiral drugs, the separation of enantiomers is a crucial step. Chiral acids,

such as derivatives of phenylmethanesulfonic acid, can be used as resolving agents.[4][5]

They react with a racemic mixture of a basic compound to form diastereomeric salts, which can

then be separated by fractional crystallization due to their different solubilities.[4]

Analytical Methods
The analysis of phenylmethanesulfonic acid is typically performed using high-performance

liquid chromatography (HPLC). Below is a general protocol that can be adapted for specific

analytical needs.
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Experimental Protocol: HPLC Analysis
Instrumentation:

HPLC system with a UV detector

Reverse-phase C18 column

Mobile Phase:

A mixture of an aqueous buffer (e.g., phosphate buffer, pH adjusted) and an organic solvent

(e.g., acetonitrile or methanol). The exact ratio should be optimized for the specific

application.

Procedure:

Prepare a standard solution of phenylmethanesulfonic acid of known concentration in the

mobile phase.

Prepare the sample solution by dissolving the substance to be analyzed in the mobile phase.

Set the HPLC parameters: flow rate (e.g., 1.0 mL/min), column temperature, and UV

detection wavelength (determined by the UV spectrum of phenylmethanesulfonic acid).

Inject the standard and sample solutions into the HPLC system.

Identify the peak corresponding to phenylmethanesulfonic acid by comparing the retention

time with the standard.

Quantify the amount of phenylmethanesulfonic acid in the sample by comparing the peak

area with that of the standard.

Workflow for HPLC Analysis:

HPLC Analysis Workflow

Sample & Standard
Preparation

HPLC Separation
(C18 Column) UV Detection Data Analysis

(Quantification)
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Click to download full resolution via product page

A general workflow for the HPLC analysis of phenylmethanesulfonic acid.

Biological Activity and Signaling Pathways
Currently, there is limited direct evidence in the scientific literature to suggest that

phenylmethanesulfonic acid itself has significant, specific biological activity or is directly

involved in cellular signaling pathways. Its primary roles in a biological context are related to its

chemical properties as a strong acid and its use as a counterion for basic drugs.

It is important to distinguish phenylmethanesulfonic acid from its derivative,

phenylmethylsulfonyl fluoride (PMSF). PMSF is a well-known irreversible inhibitor of serine

proteases and is widely used in biochemical research to prevent protein degradation.[6] The

biological activity of PMSF is due to the reactive sulfonyl fluoride group, which is not present in

phenylmethanesulfonic acid.

Safety and Handling
Phenylmethanesulfonic acid is a corrosive substance and should be handled with

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.[7][8] Work should be conducted in a well-ventilated area or a fume hood.[8] In case of

contact with skin or eyes, rinse immediately with plenty of water and seek medical attention.[8]

For detailed safety information, always refer to the material safety data sheet (MSDS) provided

by the supplier.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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